Cas no 62279-41-8 (Cyclopropanecarbonitrile, 2-methyl-, trans-)
62279-41-8 structure
Product Name:Cyclopropanecarbonitrile, 2-methyl-, trans-
CAS No:62279-41-8
MF:C5H7N
MW:81.1157810688019
CID:451143
PubChem ID:58392246
Update Time:2025-04-19
Cyclopropanecarbonitrile, 2-methyl-, trans- Chemical and Physical Properties
Names and Identifiers
-
- Cyclopropanecarbonitrile, 2-methyl-, trans-
- 62279-41-8
- (1R,2R)-2-Methylcyclopropane-1-carbonitrile
- DTXSID20729185
-
- Inchi: 1S/C5H7N/c1-4-2-5(4)3-6/h4-5H,2H2,1H3/t4-,5+/m1/s1
- InChI Key: MWIZMXFPLVYCEB-UHNVWZDZSA-N
- SMILES: N#C[C@@H]1C[C@H]1C
Computed Properties
- Exact Mass: 81.05791
- Monoisotopic Mass: 81.057849228g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 6
- Rotatable Bond Count: 0
- Complexity: 97.8
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 23.8Ų
Experimental Properties
- PSA: 23.79
Cyclopropanecarbonitrile, 2-methyl-, trans- Related Literature
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
62279-41-8 (Cyclopropanecarbonitrile, 2-methyl-, trans-) Related Products
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